
Biological Activity of Furametpyr Enantiomers: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Furametpyr

Cat. No.: B1674270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furametpyr is a broad-spectrum pyrazole carboxamide fungicide developed by Sumitomo

Chemical.[1] It is recognized as a chiral molecule, existing as a racemic mixture of (R)- and (S)-

enantiomers.[2] As with many chiral pesticides, the biological activity of Furametpyr is
expected to be enantioselective, meaning the individual enantiomers may exhibit different

levels of fungicidal efficacy and potentially different toxicological profiles. This technical guide

provides a comprehensive overview of the known biological activity of Furametpyr, with a

focus on the importance of stereochemistry in its function as a succinate dehydrogenase

inhibitor (SDHI). While specific quantitative data on the individual enantiomers of Furametpyr
is not readily available in public literature, this guide synthesizes the current understanding of

its mode of action and the general principles of enantioselectivity in SDHI fungicides to inform

research and development efforts.

Furametpyr is primarily used for the control of rice sheath blight caused by Rhizoctonia solani.

[3] Its systemic and curative properties make it an effective tool in managing this significant

agricultural disease.[2] The fungicidal activity of Furametpyr and other SDHIs stems from their

ability to inhibit the mitochondrial enzyme succinate dehydrogenase (also known as complex II)

in the electron transport chain.[1][2] This disruption of cellular respiration leads to the cessation

of fungal growth and eventual cell death.
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Mechanism of Action: Succinate Dehydrogenase
Inhibition
The primary target of Furametpyr is the succinate dehydrogenase (SDH) enzyme, a key

component of both the tricarboxylic acid (TCA) cycle and the mitochondrial electron transport

chain. By binding to the ubiquinone-binding site (Q-site) of the SDH enzyme, Furametpyr
blocks the transfer of electrons from succinate to ubiquinone. This inhibition disrupts the

production of ATP, the primary energy currency of the cell, ultimately leading to fungal mortality.

The pyrazole carboxamide chemical class, to which Furametpyr belongs, is a well-established

group of SDHI fungicides.[4]

The following diagram illustrates the signaling pathway and the point of inhibition by

Furametpyr:
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Figure 1. Mechanism of action of Furametpyr.
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Figure 2. Generalized workflow for fungicidal testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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